1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Specification

• CAS No.: 812642-64-1
• Molecular Formula: C13H12BrNO
• Molecular Weight: 278.14 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• Standard InChI: InChI=1S/C13H12BrNO/c1-9-6-11(8-16)10(2)15(9)13-5-3-4-12(14)7-13/h3-8H,1-2H3
• Standard InChI Key: LMMZIVDXKFJSTA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)C=O
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)C=O

Introduction

1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is a synthetic organic compound, specifically a derivative of pyrrole, which is a five-membered heterocyclic ring containing nitrogen. This compound is characterized by the presence of a bromophenyl group attached to the pyrrole ring and a carbaldehyde functional group. It is primarily used in research settings and is not intended for diagnostic or therapeutic purposes.

Synthesis and Applications

1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is synthesized through a multi-step process involving the formation of the pyrrole ring and subsequent modification to introduce the bromophenyl and carbaldehyde groups. This compound is typically used in organic synthesis as a building block for more complex molecules, particularly in the development of pharmaceuticals and materials science.

Research Findings

Research on this compound is primarily focused on its potential applications in organic synthesis and its role as an intermediate in the synthesis of more complex molecules. Due to its specific functional groups, it can participate in various chemical reactions, such as condensation reactions or cross-coupling reactions, to form novel compounds with potential biological or material properties.

Safety and Handling

1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde should be handled with caution, as it is a chemical reagent intended for research use only. Proper safety equipment, including gloves and protective eyewear, should be worn when handling this compound. It is not intended for human consumption or therapeutic use.